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Compound of Interest

Compound Name: Isooctadecan-1-al

Cat. No.: B15175681

For Researchers, Scientists, and Drug Development Professionals: A comprehensive overview
of the necessary safety precautions and disposal procedures for Isooctadecan-1-al, ensuring
laboratory safety and regulatory compliance.

This document provides crucial safety and logistical information for the proper handling and
disposal of Isooctadecan-1-al (also known as 16-methylheptadecanal). Adherence to these
guidelines is essential for maintaining a safe laboratory environment and minimizing
environmental impact.

Key Chemical and Physical Properties of
Isooctadecan-1-al

A summary of the known quantitative data for Isooctadecan-1-al is presented below. It is
important to note that a specific Safety Data Sheet (SDS) for Isooctadecan-1-al is not readily
available. Therefore, the handling and disposal procedures should be based on the properties
of long-chain flammable aldehydes.
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Property Value

Molecular Formula C1sH360

IUPAC Name 16-methylheptadecanal

CAS Number 61497-47-0

Molar Mass 268.48 g/mol

Appearance No data available

Boiling Point No data available

Melting Point No data available

Flash Point No data available (Assumed to be flammable)
Solubility Insoluble in water (predicted)

Experimental Protocols: Proper Disposal
Procedures

The following step-by-step guide outlines the recommended procedure for the safe disposal of
Isooctadecan-1-al. This protocol is based on general guidelines for the disposal of flammable
aldehydes.[1][2][3]

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),
safety goggles, and a lab coat.

e Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of
vapors.[4]

2. Waste Collection:
o Collect waste Isooctadecan-1-al in a designated, properly labeled, and sealed container.

e The container should be made of a material compatible with flammable organic compounds.
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e Do not mix with other waste streams unless compatibility has been confirmed.
3. Chemical Neutralization (if applicable and safe to do so):

o For small quantities, oxidation to the less volatile and less toxic carboxylic acid
(isooctadecanoic acid) may be a viable option.[3][5] This should only be performed by trained
personnel.

o A suitable oxidizing agent, such as potassium permanganate solution, can be used. This
reaction should be carried out in an appropriate solvent and with caution, as it can be
exothermic.

4. Disposal as Hazardous Waste:

¢ All waste containing Isooctadecan-1-al, including contaminated materials (e.g., paper
towels, gloves), should be treated as hazardous waste.

o Arrange for pickup and disposal by a licensed hazardous waste management company.
o Ensure all containers are properly labeled according to local and national regulations.
5. Spill Management:

 In case of a spill, evacuate the area and ensure adequate ventilation.

e Remove all ignition sources.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed
container for disposal as hazardous waste.

Logical Workflow for Isooctadecan-1-al Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Isooctadecan-1-al.
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Isooctadecan-1-al Disposal Workflow
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Caption: Logical workflow for the proper disposal of Isooctadecan-1-al.
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Toxicity and Safety Considerations

While specific toxicity data for Isooctadecan-1-al is limited, long-chain saturated aldehydes are
generally considered to be toxic.[5][6][7] Their toxicity is often associated with their ability to act
as electrophiles and form adducts with biological molecules.[1][6] Inhalation of vapors and skin
contact should be avoided. As a flammable substance, it should be kept away from heat,
sparks, and open flames.[4] Always consult general safety guidelines for handling flammable
liquids in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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